beta-Cubebene
beta-Cubebene
Beta-Cubebene, also known as B-cubebene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Cubebene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Cubebene has been primarily detected in saliva. Within the cell, Beta-cubebene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Cubebene is a citrus and fruity tasting compound that can be found in a number of food items such as lemon balm, common oregano, spearmint, and sweet basil. This makes Beta-cubebene a potential biomarker for the consumption of these food products.
Beta-cubebene is a tricyclic sesquiterpene, a constituent of the leaf oil cubebene obtained from a variety of species of flowering plant. It has a role as a plant metabolite. It is a sesquiterpene and a carbotricyclic compound.
Beta-cubebene is a tricyclic sesquiterpene, a constituent of the leaf oil cubebene obtained from a variety of species of flowering plant. It has a role as a plant metabolite. It is a sesquiterpene and a carbotricyclic compound.
Brand Name:
Vulcanchem
CAS No.:
13744-15-5
VCID:
VC21080970
InChI:
InChI=1S/C15H24/c1-9(2)12-6-5-11(4)15-8-7-10(3)13(15)14(12)15/h9,11-14H,3,5-8H2,1-2,4H3/t11-,12+,13-,14-,15+/m1/s1
SMILES:
CC1CCC(C2C13C2C(=C)CC3)C(C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
beta-Cubebene
CAS No.: 13744-15-5
Cat. No.: VC21080970
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-Cubebene, also known as B-cubebene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Cubebene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Cubebene has been primarily detected in saliva. Within the cell, Beta-cubebene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Cubebene is a citrus and fruity tasting compound that can be found in a number of food items such as lemon balm, common oregano, spearmint, and sweet basil. This makes Beta-cubebene a potential biomarker for the consumption of these food products. Beta-cubebene is a tricyclic sesquiterpene, a constituent of the leaf oil cubebene obtained from a variety of species of flowering plant. It has a role as a plant metabolite. It is a sesquiterpene and a carbotricyclic compound. |
|---|---|
| CAS No. | 13744-15-5 |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (1R,5S,6R,7S,10R)-10-methyl-4-methylidene-7-propan-2-yltricyclo[4.4.0.01,5]decane |
| Standard InChI | InChI=1S/C15H24/c1-9(2)12-6-5-11(4)15-8-7-10(3)13(15)14(12)15/h9,11-14H,3,5-8H2,1-2,4H3/t11-,12+,13-,14-,15+/m1/s1 |
| Standard InChI Key | FSRZGYRCMPZNJF-KHMAMNHCSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]([C@H]2[C@]13[C@@H]2C(=C)CC3)C(C)C |
| SMILES | CC1CCC(C2C13C2C(=C)CC3)C(C)C |
| Canonical SMILES | CC1CCC(C2C13C2C(=C)CC3)C(C)C |
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